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Compound of Interest

Compound Name: 5-Chlorothiazolo[4,5-d]pyrimidine
Cat. No.: B13659676
Get Quote

Executive Summary

5-Chlorothiazolo[4,5-d]pyrimidine (CAS: 3764-01-0) is a halogenated heteroaromatic
compound frequently used as a scaffold in drug discovery. Its disposal requires strict
adherence to halogenated organic waste protocols due to the thermal stability of the
thiazolopyrimidine core and the potential for toxic emissions (NOx, SOx, HCI) during improper
combustion.

Critical Directive: Under no circumstances should this compound be discharged into municipal
drainage systems. The chlorine substituent and heteroaromatic nitrogen/sulfur content
necessitate disposal via high-temperature incineration with flue gas scrubbing.

Chemical Profile & Hazard Identification

Before initiating disposal, verify the material against this profile to ensure compatibility with
waste streams.
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Parameter Specification

CAS Number 3764-01-0

Molecular Formula CsH2CINsS

Physical State Solid (Powder/Crystalline)

Skin Irrit. 2 (H315), Eye Irrit.[1][2] 2A (H319),
STOT SE 3 (H335)

GHS Classification

Reacts with strong oxidizers; releases HCI,

Reactivity -

NOx, and SOx upon decomposition.

Not P-listed or U-listed specifically, but must be
RCRA Status treated as Characteristic Hazardous Waste

(Toxic/Reactive) if mixed with solvents.

Disposal Decision Matrix

This decision tree guides you to the correct waste stream based on the physical state and
purity of the material.

Start: Identify Material State

Is the material Liquid?
(Solution/Mother Liquor)

&’es lcheck Solvent Check Solvent

Contaminated Debris Solvent is Halogenated? Solvent is Non-Halogenated?
(Gloves, Weigh Boats) (DCM, Chloroform) (MeOH, DMSO)

Is the material Solid?

Pure Compound
(Expired/Surplus)

Contains 5-CI-TP

(Treat as Halogenated) Trace/Rinse only

Stream A: Solid Hazardous Waste
(Label: Toxic, Irritant)

Stream B: Halogenated Organic Solvents
(High BTU Incineration)

Stream C: Non-Halogenated Solvents
(Segregate ONLY if <1% Halogen content)
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Figure 1: Disposal Decision Matrix. Logic flow for categorizing 5-Chlorothiazolo[4,5-
d]pyrimidine waste. Note: Even in non-halogenated solvents, significant concentrations of this
compound usually mandate the "Halogenated" stream due to the chlorine atom on the scaffold.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Substance)

Applicability: Expired stocks, surplus synthesis yield, or degraded solids.

o Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or glass jar. Avoid
metal containers as residual HCI from hydrolysis may corrode them.

e Labeling: Attach a hazardous waste tag.

o Constituents: "5-Chlorothiazolo[4,5-d]pyrimidine" (Do not use abbreviations like "5-Cl-
TP").

o Hazards: Check "Toxic" and "lrritant".

o Secondary Containment: Place the sealed primary container inside a clear plastic bag (4-mil
thickness) to prevent contamination of the outer container surface during transport.

» Disposal Path: Transfer to the facility's Solid Hazardous Waste accumulation area.

Protocol B: Liquid Waste (Solutions & Mother Liquors)

Applicability: Reaction mixtures, HPLC effluents, or dissolved stocks.
e Segregation Rule: Because the molecule contains chlorine (

), the entire solution must generally be classified as Halogenated Solvent Waste, regardless
of the solvent used (e.g., even if dissolved in Methanol).

o Scientific Rationale: Mixing chlorinated organics with non-halogenated waste streams (like
Acetone/Ethanol) can disqualify the bulk waste from fuel-blending recycling programs,
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forcing expensive incineration for the whole lot. However, for safety, it is better to default to
the Halogenated stream to prevent downstream equipment corrosion.

e pH Check: If the solution is acidic (common if the chloride has hydrolyzed), adjust pH to 6-8
using saturated Sodium Bicarbonate (

) before bottling. This prevents pressure buildup from off-gassing in the waste drum.

o Bottle: Pour into a chemically resistant carboy (HDPE or fluorinated plastic).

o Ventilation: Perform all transfers in a fume hood.

Protocol C: Empty Containers & Contaminated Debris

Applicability: Vials, spatulas, weigh boats, and gloves.

"Empty" Definition: A container is considered "RCRA Empty" if less than 3% of the weight

remains.

Triple Rinse: Rinse the empty vial 3 times with a compatible solvent (e.g., Acetone or DCM).

o Action: Pour rinsate into Stream B (Liquid Halogenated Waste).

Defacing: Cross out the original label on the vial.

Disposal:
o Rinsed Glass: Glass recycling or sharps bin (depending on facility rules).

o Caps/Septa: Solid Hazardous Waste.

Emergency Spill Management

In the event of a benchtop spill, immediate containment is required to prevent respiratory
exposure to dust.
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4. Cleanup

If Solid
If Liquid

3. Containment

. 2. Don PPE
1(' ,Aﬁ:ch:;ePir\slgzagt)e (Nitrile Gloves, Goggles,
N95/P100 if dusty)

Cover with wet paper towel
to suppress dust

or Chem-Sorb pads

Absorb with Vermiculitej

Click to download full resolution via product page
Figure 2: Spill Response Workflow. Immediate actions for solid or liquid release.
Cleanup Procedure:

e Solids: Do not dry sweep. Cover the powder with a paper towel dampened with water or
acetone to prevent dust generation. Wipe up and place in a hazardous waste bag.

 Liquids: Cover with vermiculite or polypropylene pads. Wait for absorption.[3]

» Decontamination: Wipe the surface with a soap/water solution followed by an acetone wipe.
Place all cleanup materials into the Solid Hazardous Waste bin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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